Cas no 1083326-79-7 (CYCLOPROPANESULFONAMIDE, N-[2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-)

• Product Name: CYCLOPROPANESULFONAMIDE, N-[2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-
• CAS No: 1083326-79-7
• MF: C₁₅H₂₃BN₂O₄S
• MW: 338.230122804642
• MDL: MFCD13191345
• CID: 2116986
• Update Time: 2023-11-19

CYCLOPROPANESULFONAMIDE, N-[2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

• N-[2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Cyclopropanesulfonamide
• Cyclopropanesulfonic acid [2-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-amide
• CID 101043415
• CYCLOPROPANESULFONAMIDE, N-[2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-
• N-[2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]cyclopropanesulfonamide

• MDL： MFCD13191345
• Inchi： 1S/C15H23BN2O4S/c1-10-13(18-23(19,20)12-6-7-12)8-11(9-17-10)16-21-14(2,3)15(4,5)22-16/h8-9,12,18H,6-7H2,1-5H3
• InChI Key： KKQCNWOOWIIUSD-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1C(C)=NC=C(B2OC(C)(C)C(C)(C)O2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• Topological Polar Surface Area: 85.9

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 469.0±55.0 °C(Predicted)
• pka: 3.39±0.20(Predicted)